Cas no 14411-56-4 (1-tert-Butyl-3-ethylbenzene)

1-tert-Butyl-3-ethylbenzene is a substituted aromatic compound featuring a tert-butyl group at the 1-position and an ethyl group at the 3-position of the benzene ring. This structure imparts steric hindrance and electronic effects, making it useful as an intermediate in organic synthesis, particularly in the production of specialty chemicals, fragrances, and pharmaceuticals. Its tert-butyl group enhances thermal stability, while the ethyl group provides moderate reactivity for further functionalization. The compound is typically characterized by high purity and low volatility, ensuring consistent performance in synthetic applications. Its well-defined molecular structure allows for precise control in reactions requiring regioselectivity.
1-tert-Butyl-3-ethylbenzene structure
1-tert-Butyl-3-ethylbenzene structure
Product Name:1-tert-Butyl-3-ethylbenzene
CAS No:14411-56-4
MF:C12H18
MW:162.271323680878
MDL:MFCD00060845
CID:87324
PubChem ID:87564638
Update Time:2025-05-27

1-tert-Butyl-3-ethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(tert-Butyl)-3-ethylbenzene
    • 1-tert-Butyl-3-ethylbenzene
    • 1-Aethyl-3-tert-butyl-benzol
    • 1-ethyl-3-tert-butyl-benzene
    • 1-t-Butyl-3-ethylbenzene
    • 3-t-butylethylbenzene
    • m-ethyl-t-butylbenzene
    • butylethylbenzene
    • 1-(1,1-dimethylethyl)-3-ethylbenzene
    • 1-ethyl-3-(1,1-dimethylethyl)benzene
    • 14411-56-4
    • DTXSID20162619
    • NS00113813
    • Benzene,1-(1,1-dimethylethyl)-3-ethyl-
    • 1-tert-butyl-3-ethyl-benzene
    • CS-0334086
    • MFCD00060845
    • Benzene, 1-(1,1-dimethylethyl)-3-ethyl-
    • FT-0637077
    • A808176
    • B1739
    • D88851
    • AS-76524
    • DB-042720
    • MDL： MFCD00060845
    • Inchi： 1S/C12H18/c1-5-10-7-6-8-11(9-10)12(2,3)4/h6-9H,5H2,1-4H3
    • InChI Key： MUJPTTGNHRHIPH-UHFFFAOYSA-N
    • SMILES： C(C)(C)(C)C1C=CC=C(CC)C=1

Computed Properties

  • Exact Mass: 162.14100
  • Monoisotopic Mass: 162.140851
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.86
  • Boiling Point: 205°C(lit.)
  • Flash Point: 71 °C
  • Refractive Index: 1.4910-1.4930
  • PSA: 0.00000
  • LogP: 3.54650
  • Solubility: Not mixable or difficult to mix

1-tert-Butyl-3-ethylbenzene Security Information

1-tert-Butyl-3-ethylbenzene Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1-tert-Butyl-3-ethylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
B20325-5g
1-tert-Butyl-3-ethylbenzene, 98%
 14411-56-4 98%
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161922-25ml
1-tert-Butyl-3-ethylbenzene
 14411-56-4 >98.0%(GC)
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161922-5ML
1-tert-Butyl-3-ethylbenzene
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Alichem
A019088406-100g
1-(tert-Butyl)-3-ethylbenzene
 14411-56-4 95%
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 389.34 USD 2021-06-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B1739-5ml
1-tert-Butyl-3-ethylbenzene
 14411-56-4 98.0%(GC)
5ml
 ￥590.0 2022-05-30
TRC
T135818-50mg
1-tert-Butyl-3-ethylbenzene
 14411-56-4
50mg
 $ 57.00 2023-09-06
TRC
T135818-100mg
1-tert-Butyl-3-ethylbenzene
 14411-56-4
100mg
 $ 69.00 2023-09-06
TRC
T135818-500mg
1-tert-Butyl-3-ethylbenzene
 14411-56-4
500mg
 $ 86.00 2023-09-06
Ambeed
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1-(tert-Butyl)-3-ethylbenzene
 14411-56-4 98+%
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 $84.0 2024-04-23

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